Cas no 902924-83-8 (N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide)

• Product Name: N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide
• CAS No: 902924-83-8
• MF: C₂₀H₂₁FN₄O₃
• MW: 384.404147863388
• CID: 6527503
• Update Time: 2025-07-22

N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide
• Pyrido[2,3-d]pyrimidine-1(2H)-acetamide, N-(4-fluorophenyl)-3,4-dihydro-3-(3-methylbutyl)-2,4-dioxo-

• Inchi： 1S/C20H21FN4O3/c1-13(2)9-11-24-19(27)16-4-3-10-22-18(16)25(20(24)28)12-17(26)23-15-7-5-14(21)6-8-15/h3-8,10,13H,9,11-12H2,1-2H3,(H,23,26)
• InChI Key： UCXHWXSCXDTCEF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(C)C)C(=O)C2=CC=CN=C2N1CC(NC1=CC=C(F)C=C1)=O

Additional information on N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide

Research Brief on N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide (CAS: 902924-83-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridopyrimidine derivatives as potential therapeutic agents. Among these, the compound N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide (CAS: 902924-83-8) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide involves a multi-step process that includes the condensation of pyridopyrimidine precursors with appropriate fluorophenyl and isopentyl derivatives. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its identity and purity.

In terms of biological activity, N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide has demonstrated significant inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and proliferative pathways. Recent in vitro studies have shown that the compound effectively inhibits the activity of kinases such as PI3K and mTOR, which are critical in cancer cell survival and growth. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and bioavailability. Animal studies have indicated that the compound exhibits moderate plasma half-life and tissue penetration, which could be further enhanced through structural modifications. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations.

The therapeutic potential of N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide extends beyond oncology. Preliminary data suggest its efficacy in modulating immune responses, making it a candidate for autoimmune and inflammatory diseases. Additionally, its unique chemical scaffold offers opportunities for the design of derivatives with improved selectivity and potency against various biological targets.

In conclusion, N-(4-fluorophenyl)-2-3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-ylacetamide represents a versatile and promising compound in the field of medicinal chemistry. Ongoing research efforts are focused on elucidating its full therapeutic potential, optimizing its pharmacological properties, and advancing it through preclinical and clinical development. The compound's ability to target multiple pathways underscores its value as a multifunctional agent in drug discovery.